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Compound of Interest

Compound Name: 4-Hydroxybenzyl isothiocyanate

Cat. No.: B021367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the reported bioactivity of 4-hydroxybenzyl
isothiocyanate (4-HBITC), a naturally occurring isothiocyanate found in white mustard seeds

(Sinapis alba). To facilitate the replication of published findings, this document presents a

comparative analysis of 4-HBITC's performance against other well-studied isothiocyanates,

supported by experimental data and detailed methodologies.

Comparative Bioactivity Data
The following tables summarize the quantitative data on the anti-cancer, antioxidant, and anti-

inflammatory activities of 4-hydroxybenzyl isothiocyanate and other relevant isothiocyanates.

Table 1: Comparative Anti-Cancer Activity of Isothiocyanates (IC50 values in µM)
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Isothiocyanate Cancer Cell Line IC50 (µM) Reference

4-Hydroxybenzyl

Isothiocyanate (4-

HBITC)

SH-SY5Y

(Neuroblastoma)

~60 (at 48h, ~40%

inhibition)

U87MG

(Glioblastoma)
>60 (at 48h)

Sulforaphane (SFN)
MCF-7 (Breast

Cancer)
5

T47D (Breast Cancer) 6.6

BT-474 (Breast

Cancer)
15

HepG2 (Liver Cancer) 33.8 (at 72h)

Phenethyl

Isothiocyanate

(PEITC)

Prostate Cancer Cells 7

Benzyl Isothiocyanate

(BITC)

Various Cancer Cell

Lines

Data not available in a

comparable format

*Note: The IC50 value

To cite this document: BenchChem. [Replicating the Bioactivity of 4-Hydroxybenzyl
Isothiocyanate: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021367#replicating-published-findings-on-4-
hydroxybenzyl-isothiocyanate-s-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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